1-[4-(5-Methyl-1,2-oxazole-4-carbonyl)piperazin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-(5-methyl-1,2-oxazole-4-carbonyl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C12H15N3O3/c1-3-11(16)14-4-6-15(7-5-14)12(17)10-8-13-18-9(10)2/h3,8H,1,4-7H2,2H3
• InChI Key: NXZIAZDEXNEXJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)N2CCN(CC2)C(=O)C=C
• Molecular Formula: C12H15N3O3
• Molecular Weight: 249.27 g/mol

Description

“1-[4-(5-Methyl-1,2-oxazole-4-carbonyl)piperazin-1-yl]prop-2-en-1-one” is a complex organic compound. It contains an oxazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. The oxazole ring is known to show versatile biological activities.

Molecular Structure Analysis

The molecular structure of such compounds can be determined using various spectroscopic techniques. For example, FTIR, proton NMR, 13 C NMR, UV–Visible have been used to determine the structures of synthesized organic intermediates.

Chemical Reactions Analysis

In IR spectra, synthesized compounds showed an absorption band at 2934.96–2920.80 cm −1 which was assigned to an alkyl stretch (–CH 2 –), and the 1444–1580 cm −1 absorption assigned to aromatic C=C stretching.

Future Directions

The future directions in the research of such compounds could involve the development of new classes of antibacterial agents to fight multidrug-resistant pathogens. Additionally, the synthesis and study of their antimicrobial, antioxidant, and antiviral potential could be of interest.